7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 7-(3-aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C13H10N4O2/c14-9-3-1-2-8(6-9)11-4-5-15-12-7-10(13(18)19)16-17(11)12/h1-7H,14H2,(H,18,19)
• InChI Key: YHGGHPIVMAMPSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC=NC3=CC(=NN23)C(=O)O
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol

Description

“7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is a derivative of Pyrazolo[1,5-a]pyrimidine (PP), which is a family of N-heterocyclic compounds. These compounds have a high impact in medicinal chemistry and have attracted a great deal of attention in material science due to their significant photophysical properties.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems. A one-step synthesis of diversely substituted pyrazolo [1,5- a ]pyrimidines from saturated ketones and 3-aminopyrazoles has been presented. This transformation involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles in one pot.

Molecular Structure Analysis

The molecular formula of “7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is C13H10N4O2. The Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Chemical Reactions Analysis

The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Physical And Chemical Properties Analysis

The molecular weight of “7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is 254.244 Da. Other properties such as XLogP3, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, Covalently-Bonded Unit Count, Compound Is Canonicalized are also available.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

PPAP derivatives have gained attention as fluorescent molecules due to their tunable photophysical properties. Key features include:

• .

Anti-Inflammatory Activity

Compound A, a derivative of PPAP, has demonstrated anti-inflammatory effects. .

Green Synthesis Methodology

PPAPs can be efficiently synthesized using green chemistry principles. .

Materials Science and Organic Electronics

PPAPs may find applications in organic light-emitting devices (OLEDs), sensors, and other optoelectronic materials. Their versatility and tunability make them attractive for various device architectures.

Mechanism of Action

Target of Action

The primary target of 7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound’s ability to bind to the active site of CDK2, preventing it from interacting with its natural substrates . The exact nature of this interaction and the resulting changes in the structure and function of CDK2 are still under investigation.

Biochemical Pathways

By inhibiting CDK2, the compound affects the cell cycle, specifically the transition from the G1 phase to the S phase . This results in the inhibition of cell proliferation, particularly in cancer cells . The downstream effects of this include a reduction in tumor growth and potentially, tumor shrinkage .

Result of Action

The inhibition of CDK2 by 7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid leads to significant alterations in cell cycle progression . It also induces apoptosis within cells . These effects result in the inhibition of cell growth and proliferation, particularly in cancer cells .

Action Environment

The action, efficacy, and stability of 7-(3-Aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid can be influenced by various environmental factors. For instance, the compound has been identified as a strategic compound for optical applications due to its tunable photophysical properties . Electron-donating groups at position 7 on the fused ring improve both the absorption and emission behaviors . These intensities remain low with electron-withdrawing groups .

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The synthetic transformations involving Pyrazolo[1,5-a]pyrimidines still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents, and develop processes that prevent or reduce waste production.